Cas no 6508-43-6 (L 152804)

• Product Name: L 152804
• CAS No: 6508-43-6
• MF: C₂₃H₂₆O₄
• MW: 366.450147151947
• CID: 520466
• PubChem ID: 3765615
• Update Time: 2025-04-19

L 152804 Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione,5,5-dimethyl-2-(2,3,4,9-tetrahydro-3,3-dimethyl-1-oxo-1H-xanthen-9-yl)-
• 5,5-DIMETHYL-2-(2,3,4,9-TETRAHYDRO-3,3-DIMETHYL-1OXO-1H-XANTHEN-9-YL)-1,3-CYCLOHEXANEDIONE
• L-152,804
• L-152,804,5,5-Dimethyl-2-(2,3,4,9-tetrahydro-3,3-dimethyl-1oxo-1H-xanthen-9-yl)-1,3-cyclohexanedione
• 9-<4,4-Dimethyl-2,6-dioxo-cyclohexyl>-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-xanthen
• 9-dimedonyl-3,3-dimethyl-1,2,3,4-tetrahydro-9H-xanthen-1-one
• 5,5-Dimethyl-2-(2,3,4,9-tetrahydro-­3,3-dimethyl-1oxo-1H-xanthen-9-yl)-1,3-cyclohexane­dione
• 5,5-Mmethyl-2-(2,3,4,9-tetrahydro-3,3-dimethyl-1-oxo-1H-xanthen-9-yl)-1,3 cyclohexanedione
• 9-(4,4-Dimethyl-2,6-dioxocyclohexyl)-1,2,3,4-tetrahydro-3,3-dimethyl-1-xanthenone
• L-152804
• L152804
• L 152804
• G12456
• MS-25868
• SR-01000030470-2
• HMS3412K14
• CAS_6508-43-6
• CCG-108363
• HMS2780P14
• 2-(3,3-Dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-xanthen-9-yl)-5,5-dimethyl-cyclohexane-1,3-dione
• 2-(3,3-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-xanthen-9-yl)-5,5-dimethylcyclohexane-1,3-dione
• BDBM86733
• 2-(3,3-dimethyl-1-oxo-4,9-dihydro-2H-xanthen-9-yl)-5,5-dimethylcyclohexane-1,3-dione
• STK015449
• AKOS021994059
• HMS1398H02
• HMS3676K14
• DB-089440
• SMR000427620
• 6508-43-6
• 1,3-Cyclohexanedione, 5,5-dimethyl-2-(1,2,3,4-tetrahydro-3,3-dimethyl-1-oxoxanthen-9-yl)-
• CHEBI:91696
• HY-107734
• EN300-1695991
• BRD-A42553870-001-14-3
• AKOS001035825
• SCHEMBL1119012
• 1,3-Cyclohexanedione, 5,5-dimethyl-2-(2,3,4,9-tetrahydro-3,3-dimethyl-1-oxo-1H-xanthen-9-yl)-
• CS-0029410
• BRD-A42553870-001-05-1
• UNII-AP9351PWPR
• GLXC-10881
• CHEMBL1421016
• MLS001049248
• HMS3267D14
• SR-01000030470-1
• Q27163518
• SR-01000030470
• AP9351PWPR
• Enamine_001564

• Inchi： 1S/C23H26O4/c1-22(2)9-14(24)20(15(25)10-22)19-13-7-5-6-8-17(13)27-18-12-23(3,4)11-16(26)21(18)19/h5-8,19-20H,9-12H2,1-4H3
• InChI Key： XQDXIHYKAGHZRX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C(CC(C)(C)CC1=2)=O)C1C(CC(C)(C)CC1=O)=O

Computed Properties

• Exact Mass: 366.18300
• Monoisotopic Mass: 366.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 506.7°C at 760 mmHg
• Flash Point: 173°C
• Refractive Index: 1.603
• Solubility: DMSO: soluble5mg/mL, clear (warmed)
• PSA: 60.44000
• LogP: 4.38020

L 152804 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H410
• Warning Statement： P273-P301+P310-P501
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 25-50/53
• Safety Instruction： 45-60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans